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Compound of Interest

2-(Chloromethyl)-5-
Compound Name:

methoxybenzoic acid
CAS No.: 1263286-06-1

Cat. No.: B3228496

Get Quote

Executive Safety Summary

2-(Chloromethyl)-5-methoxybenzoic acid is a bifunctional intermediate containing a
chloromethyl group (benzyl chloride derivative) and a carboxylic acid.

e Primary Hazard: The chloromethyl moiety is a potent alkylating agent. It is highly electrophilic
and capable of modifying DNA and proteins. It is likely a lachrymator (tear-inducing) and a
severe skin/eye irritant.

e Secondary Hazard: The compound is corrosive due to its acidic nature and potential to
release hydrogen chloride (HCI) upon hydrolysis.

o Disposal Strategy: The preferred method is controlled hydrolysis (quenching) to convert the
reactive alkyl chloride into a stable alcohol or lactone before disposal. If quenching is not
feasible, it must be segregated as High-Hazard Halogenated Organic Waste.

Chemical Assessment & Reactivity
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To dispose of this chemical safely, one must understand its reactivity profile.

Feature Chemical Behavior Implication for Disposal

High susceptibility to DO NOT place in general

Chioromethyl Group ( nucleophilic attack ( trash. Potential carcinogen.[1]

) ). Reacts with water [2][3][4] Must be deactivated or
(hydrolysis) to form HCI. incinerated.

Carboxylic Acid ( Acidic ( Incompatible with strong

oxidizers and strong bases

) )- (exothermic neutralization).
Stabilt Hygroscopic. Hydrolyzes in Containers may build pressure
abili
Y moist air. (HCI gas) if stored improperly.

The Deactivation Mechanism

When treated with a mild aqueous base, the chloromethyl group hydrolyzes to a hydroxymethyl
group. In this specific molecule, the proximity of the carboxylic acid often facilitates cyclization
to form 5-methoxyphthalide, a significantly less hazardous lactone.

Operational Protocol A: In-Lab Quenching
(Recommended)

Use this protocol for laboratory quantities (<50 g) to deactivate the material before waste
pickup.

Prerequisites:

o PPE: Nitrile gloves (double gloved recommended), safety goggles, lab coat, functioning fume
hood.

e Materials: Sodium carbonate (
) or Sodium bicarbonate, water, beaker, stir bar.

Step-by-Step Procedure:
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e Preparation: In a fume hood, prepare a 5-10% aqueous solution of sodium carbonate (

) in a beaker. Use roughly 20 mL of base solution per gram of chemical.

e Dissolution (Optional but helpful): If the 2-(chloromethyl)-5-methoxybenzoic acid is solid,
dissolve it in a minimal amount of acetone or ethanol to facilitate reaction.

» Controlled Addition: Slowly add the chemical solution to the stirring aqueous base.
o Observation: You will see effervescence (

release) as the acid is neutralized and HCI is generated/neutralized.

o Caution: Add slowly to prevent foam-over.

o Reaction Time: Stir the mixture at room temperature for 2-4 hours. The basic environment
promotes the hydrolysis of the alkyl chloride.

 Verification: Check pH. It should remain basic (pH > 8). If acidic, add more solid sodium
carbonate.

» Final Disposal:
o The resulting mixture contains the hydrolyzed alcohol/lactone and sodium chloride.

o Transfer the resulting slurry/solution to a waste container labeled "Quenched Organic
Waste - Halogen Free" (unless other halogens are present in the solvent).

o Note: While the hazard is reduced, most EHS protocols still require this to go to chemical
waste, not down the drain, due to the organic content.

Operational Protocol B: Direct Disposal
(Unquenched)

Use this protocol for large quantities, expired reagents, or if quenching is unsafe/unavailable.

e Segregation: Do not mix with strong oxidizers or alkali metals.
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» Container: Use a chemically resistant container (HDPE or glass). Ensure the cap is vented if
there is any risk of moisture ingress (to prevent HCI pressure buildup).

e Labeling:

o

Primary Tag: Hazardous Waste.[5]

[¢]

Constituents: "2-(Chloromethyl)-5-methoxybenzoic acid".

Hazard Checkboxes: Corrosive, Toxic.

o

[e]

Special Note: "Lachrymator - Open in Hood Only."
e Waste Stream: Classify as Halogenated Organic Waste.

o RCRA Consideration: While not explicitly P-listed (like benzyl chloride P028), it shares
toxicity characteristics.[6][7] Treat with P-list caution.

Emergency Spill Response
Scenario: A 10g bottle drops and shatters in the aisle.

o Evacuate & Ventilate: Immediately clear the area.[6][8][9] The compound is a lachrymator;
vapors will irritate eyes and lungs. Allow the fume hood to pull vapors for 10-15 minutes.

» PPE Up: Don respiratory protection (N95 minimum, half-mask with organic vapor/acid gas
cartridge preferred) if outside the hood.

» Containment: Cover the spill with a dry absorbent (Vermiculite or Dry Sand). Do not use
paper towels (reaction with cellulose can be exothermic/reactive).

» Neutralization: Sprinkle sodium bicarbonate or soda ash over the absorbent to neutralize
acidity.

o Cleanup: Scoop material into a hard-walled container. Label as "Hazardous Waste - Spill
Debris.”

» Decontamination: Wash the surface with a soap/water solution.[10]
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Workflow Visualization
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Figure 1: Decision matrix for the disposal of chloromethyl-benzoic acid derivatives, prioritizing

laboratory-scale deactivation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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